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Compound of Interest

Compound Name:

2-Amino-2-(3-chloro-2-

fluorophenyl)ethan-1-ol

hydrochloride

CAS No.: 1245623-52-2

Cat. No.: B1376252

Get Quote

A Guide for Researchers in Medicinal Chemistry and Drug Development

Introduction
Venlafaxine, a potent serotonin-norepinephrine reuptake inhibitor (SNRI), is a widely prescribed

medication for the treatment of major depressive disorder and anxiety disorders. Its unique

dual-mechanism of action has spurred significant interest in the development of analogues to

explore structure-activity relationships (SAR), enhance therapeutic efficacy, improve

pharmacokinetic profiles, and reduce side effects. This application note details a robust and

modular synthetic strategy for generating a diverse library of venlafaxine analogues. The core

of this approach is the convergent synthesis pathway that couples substituted cyclohexanone

derivatives with versatile 2-amino-2-phenylethanol scaffolds, primarily through a reductive

amination reaction. We will provide a detailed explanation of the chemical principles, step-by-

step protocols, and methods for validation and characterization.
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The power of this synthetic approach lies in its convergent design. By preparing two classes of

precursors—substituted cyclohexanones and substituted 2-amino-2-phenylethanols—a wide

array of final compounds can be generated from a small number of key intermediates. The

retrosynthetic analysis below illustrates the primary disconnection that forms the basis of our

strategy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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